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Introduction

Amdizalisib (also known as HMPL-689) is a highly potent and selective oral inhibitor of the
delta isoform of phosphoinositide 3-kinase (PI3Kd)[1][2][3]. The PI3K pathway is a critical
signaling cascade involved in essential cellular functions such as cell growth, proliferation,
survival, and metabolism[4][5]. The delta isoform of PI3K plays a significant role in B-cell
development and function by mediating signals from key B-cell receptors[2][3]. Aberrant
activation of the PI3Kd signaling pathway is a common feature in malignant B-cells, making it a
promising therapeutic target for B-cell malignancies[2][3]. These application notes provide
detailed methodologies for the preparation and use of Amdizalisib in in vitro cell culture
experiments to assess its biological effects.

Mechanism of Action

Amdizalisib exerts its effect by selectively inhibiting the PI3Kd enzyme. This inhibition blocks
the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-
3,4,5-trisphosphate (PIP3). PIP3 acts as a second messenger that recruits and activates
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downstream proteins, most notably the serine/threonine kinase AKT. The subsequent reduction
in activated AKT leads to the downregulation of the entire PISK/AKT/mTOR signaling pathway,
ultimately resulting in decreased cell proliferation and survival[1][4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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